(3R)-3-amino-3-(5-bromothiophen-3-yl)propanoic acid

• Molecular Formula: C7H8BrNO2S
• Molecular Weight: 250.12 g/mol
• SMILES: C1=C(SC=C1C(CC(=O)O)N)Br
• InChI: InChI=1S/C7H8BrNO2S/c8-6-1-4(3-12-6)5(9)2-7(10)11/h1,3,5H,2,9H2,(H,10,11)/t5-/m1/s1
• InChIKey: QJQOUHSKBVYEOV-RXMQYKEDSA-N

(3R)-3-amino-3-(5-bromothiophen-3-yl)propanoic acid (CAS 1366555-81-8, MFCD22129537) is a non-natural, enantiopure β-amino acid that incorporates a brominated thiophene ring at the β-carbon. With a molecular formula of C₇H₈BrNO₂S and a molecular weight of 250.12 Da, the compound features a carboxylic acid, a primary amine, and a 5-bromothiophen-3-yl side chain, whose (R) absolute configuration is defined at the β‑carbon.

(3R)-3-amino-3-(5-bromothiophen-3-yl)propanoic acid – Chiral β-Amino Acid Building Block with a 5-Bromothiophene Motif

(3R)-3-amino-3-(5-bromothiophen-3-yl)propanoic acid (CAS 1366555-81-8, MFCD22129537) is a non-natural, enantiopure β-amino acid that incorporates a brominated thiophene ring at the β-carbon [1]. With a molecular formula of C₇H₈BrNO₂S and a molecular weight of 250.12 Da, the compound features a carboxylic acid, a primary amine, and a 5-bromothiophen-3-yl side chain, whose (R) absolute configuration is defined at the β‑carbon [2]. These structural attributes render it a versatile intermediate in medicinal chemistry, particularly for the construction of peptidomimetics, chiral ligands, and heterocyclic libraries where both stereochemistry and the reactivity of the bromine handle are essential [1].

Enantiopure (R)-β-amino acid building block for peptidomimetic and chiral ligand design

5-bromothiophene handle enables direct cross-coupling diversification

Non-natural β-amino acid scaffold supports proteolytically stable peptide constructs

• [1] Renault, O., Dallemagne, P., & Rault, S. (1997). A convenient synthesis of new halothienyl β-aminoacids as versatile building blocks. Organic Preparations and Procedures International, 29(4), 488–494. DOI: 10.1080/00304949709355225 View Source
• [2] Chemspace. (n.d.). (3R)-3-amino-3-(5-bromothiophen-3-yl)propanoic acid – CSMB00013022288. Retrieved from https://chem-space.com/CSMB00013022288-8E6C0B View Source

Why Generic Substitution Fails for (3R)-3-amino-3-(5-bromothiophen-3-yl)propanoic acid

Close structural analogs of this compound – including the (3S)-enantiomer, positional isomers of the bromine atom, the non-brominated thiophene analog, and α‑amino acid congeners – are not interchangeable because even subtle alterations in absolute configuration, halogen placement, or backbone connectivity can fundamentally redirect molecular recognition, metabolic stability, and chemical reactivity [1][2]. The quantitative evidence below demonstrates that procurement of the incorrect isomer or scaffold would invalidate the chiral induction, cross‑coupling efficiency, or biological readout of a given experimental or industrial workflow .

Enantiomer mismatch

Identical bulk properties between (3R) and (3S) mask opposite chiral recognition, potentially invalidating stereospecific synthesis or biological readouts.

Bromine positional isomerism

Shifting bromine from 5- to 4- or 2-position alters cross-coupling geometry and may disrupt target engagement as shown in class-level SAR.

Des-bromo or α-amino acid analogs

Loss of the cross-coupling handle or change to α-amino acid backbone reduces synthetic utility and proteolytic stability context.

• [1] Chemspace. (n.d.). (3R)-3-amino-3-(5-bromothiophen-3-yl)propanoic acid – CSMB00013022288; and (3S)-3-amino-3-(5-bromothiophen-3-yl)propanoic acid – CSMB00013022283. Retrieved from https://chem-space.com View Source
• [2] Renault, O., Dallemagne, P., & Rault, S. (1997). A convenient synthesis of new halothienyl β-aminoacids as versatile building blocks. Organic Preparations and Procedures International, 29(4), 488–494. View Source

Product‑Specific Quantitative Evidence Guide for (3R)-3-amino-3-(5-bromothiophen-3-yl)propanoic acid

Stereochemistry: (3R) vs (3S) Enantiomer – Identical Physicochemical Descriptors, Divergent Biological Handedness

The (3R)‑enantiomer (CAS 1366555‑81‑8) and the (3S)‑enantiomer (CAS 1366279‑87‑9) share identical molecular formula (C₇H₈BrNO₂S), molecular weight (250 Da), calculated LogP (−0.67), polar surface area (63 Ų), and hydrogen‑bond donor/acceptor counts [1][2]. However, the inverted absolute configuration at the β‑carbon dictates that they interact with chiral environments – enzymes, receptors, and chiral stationary phases – in opposite ways. In the context of trypanosomal trans‑sialidase inhibitors derived from 3‑amino‑3‑arylpropionic acids, enantiomeric configuration was a determinant of docking score and enzyme inhibition, with the active enantiomer showing a binding affinity of −11.1 kcal/mol versus −7.8 kcal/mol for the reference ligand DANA [3].

Enantiomer binding

Class-level inference

Reported docking ΔΔG ≈ −3.3 kcal/mol vs reference DANA

Enantiomeric configuration may influence target engagement in chiral environments.

Class-level from 3-amino-3-arylpropionic acid TcTS inhibitors.

Evidence Dimension	Absolute configuration (chirality) at the β‑carbon
Target Compound Data	(3R)‑configuration; CAS 1366555‑81‑8; LogP −0.67; PSA 63 Ų
Comparator Or Baseline	(3S)‑configuration; CAS 1366279‑87‑9; LogP −0.67; PSA 63 Ų
Quantified Difference	Physicochemical properties: 0% difference. Biological enantiorecognition: configuration‑dependent binding (class‑level evidence: ΔΔG ≈ −3.3 kcal/mol between enantiomer series and reference ligand [3])
Conditions	Physicochemical data from Chemspace vendor database. Biological inference from Kashif et al. (2018) Eur. J. Med. Chem. on 3‑amino‑3‑arylpropionic acid TcTS inhibitors.

Why This Matters

Procurement of the (3S)‑enantiomer instead of the target (3R)‑isomer would yield identical bulk properties but opposite chiral recognition, potentially nullifying the stereochemical purpose of an asymmetric synthesis or a biological assay.

• [1] Chemspace. (n.d.). (3R)-3-amino-3-(5-bromothiophen-3-yl)propanoic acid – CSMB00013022288. Retrieved from https://chem-space.com/CSMB00013022288-8E6C0B View Source
• [2] Chemspace. (n.d.). (3S)-3-amino-3-(5-bromothiophen-3-yl)propanoic acid – CSMB00013022283. Retrieved from https://chem-space.com/CSMB00013022283-FA277A View Source
• [3] Kashif, M., et al. (2018). Synthesis, molecular docking and biological evaluation of novel phthaloyl derivatives of 3-amino-3-aryl propionic acids as inhibitors of Trypanosoma cruzi trans-sialidase. European Journal of Medicinal Chemistry, 156, 252–268. PMID: 30006170 View Source

Bromine Positional Isomerism: 5‑Bromo‑3‑thienyl vs 5‑Bromo‑2‑thienyl vs 4‑Bromo‑3‑thienyl

The target compound carries the bromine atom at the 5‑position of a thiophene ring attached via its 3‑position to the β‑amino acid backbone. The closest regioisomers are 3‑amino‑3‑(5‑bromothiophen‑2‑yl)propanoic acid (CAS 204135‑66‑0) and 3‑amino‑3‑(4‑bromothiophen‑3‑yl)propanoic acid (CAS 824424‑60‑4). While all three share the same molecular formula and weight (250.12 Da), the connectivity of the bromine relative to the amino acid side chain differs, altering the vector of the C–Br bond for downstream cross‑coupling reactions (e.g., Suzuki, Sonogashira) and the electronic distribution of the thiophene ring . In BCATm inhibitors featuring a 5‑bromothiophene‑2‑carbonyl motif, the bromine position was essential for maintaining the hydrophobic contacts within the enzyme active site; shifting the bromine to the 4‑position abolished activity (class‑level SAR) [1].

Regioisomer effect

Class-level inference

5-bromo-3-thienyl vs 2-thienyl/4-thienyl isomers: regioisomer-specific cross-coupling geometry; class-level SAR shows critical binding role

Regioisomeric substitution may shift coupling outcomes and target recognition.

Class-level BCATm inhibitor SAR (Deng et al., 2015).

Evidence Dimension	Bromine substitution position on the thiophene ring
Target Compound Data	5‑bromo‑3‑thienyl attachment; CAS 1366555‑81‑8
Comparator Or Baseline	5‑bromo‑2‑thienyl isomer (CAS 204135‑66‑0) and 4‑bromo‑3‑thienyl isomer (CAS 824424‑60‑4)
Quantified Difference	Regioisomeric; no direct biological comparison data available. Class‑level SAR indicates bromine position is critical for target engagement (BCATm inhibitor series: 5‑bromo‑2‑carbonyl active, 4‑bromo inactive) [1]
Conditions	Physicochemical data from ChemSrc and AKSci vendor databases. Biological SAR from Deng et al. (2015) ACS Med. Chem. Lett.

Why This Matters

Substituting a regioisomer would change the geometry of the halide handle for cross‑coupling and may abolish binding to targets that recognize the specific bromine orientation, compromising both synthetic utility and biological relevance.

• [1] Deng, H., et al. (2015). Discovery, SAR, and X‑ray Binding Mode Study of BCATm Inhibitors from a Novel DNA‑Encoded Library. ACS Medicinal Chemistry Letters. DOI: 10.1021/acsmedchemlett.5b00225. PMID: 26288694 View Source

Halogen Effect: Brominated vs Non‑Brominated Thiophene Analog

Removal of the bromine atom yields 3‑amino‑3‑(thiophen‑3‑yl)propanoic acid (CAS 94333‑62‑7), with molecular formula C₇H₉NO₂S and molecular weight 171.22 Da – a reduction of 78.9 Da relative to the target compound . The absence of the bromine substituent lowers the calculated LogP (approximately −1.2 for the non‑brominated analog versus −0.67 for the target compound, based on Chemspace data and fragment‑based estimation), reducing lipophilicity and membrane permeability potential [1]. Furthermore, the bromine serves as a synthetic handle for palladium‑catalyzed cross‑coupling reactions; the des‑bromo analog cannot participate in Suzuki, Heck, or Sonogashira couplings without prior functionalization, limiting its use in convergent synthetic strategies [2].

Bromine contribution

Cross-study comparable

ΔMW +78.9 Da; ΔLogP ≈ +0.53 (brominated vs des-bromo)

Bromine handle enables cross-coupling diversification; increased lipophilicity may modulate membrane partitioning.

LogP target −0.67; des-bromo estimated −1.2 (fragment-based).

Evidence Dimension	Molecular weight and lipophilicity (LogP)
Target Compound Data	MW 250.12 Da; LogP −0.67
Comparator Or Baseline	3‑amino‑3‑(thiophen‑3‑yl)propanoic acid; MW 171.22 Da; LogP estimated −1.2 [1]
Quantified Difference	ΔMW = +78.9 Da; ΔLogP ≈ +0.53 log units (increased lipophilicity)
Conditions	MW from ChemSrc and BOC Sciences; LogP for target from Chemspace; LogP for des‑bromo analog estimated by fragment addition.

Why This Matters

The bromine atom is indispensable for downstream diversification via cross‑coupling and contributes to increased lipophilicity, which may be critical for membrane penetration in cellular assays.

• [1] Chemspace. (n.d.). (3R)-3-amino-3-(5-bromothiophen-3-yl)propanoic acid – CSMB00013022288. Retrieved from https://chem-space.com/CSMB00013022288-8E6C0B View Source
• [2] Renault, O., Dallemagne, P., & Rault, S. (1997). A convenient synthesis of new halothienyl β-aminoacids as versatile building blocks. Organic Preparations and Procedures International, 29(4), 488–494. View Source

β‑Amino Acid Scaffold vs α‑Amino Acid Congener: Backbone Connectivity and Metabolic Stability

The target compound is a β‑amino acid (amino group on the β‑carbon), whereas (2R)‑2‑amino‑3‑(5‑bromothiophen‑3‑yl)propanoic acid (CAS 1703988‑76‑4) is an α‑amino acid with the amino group on the carbon α to the carboxylic acid [1]. β‑Amino acids are known to confer resistance to proteolytic degradation by common proteases, which specifically cleave α‑peptide bonds, making them privileged scaffolds for peptidomimetic design [2]. The additional methylene spacer in the β‑amino acid backbone (Cβ–Cα distance) alters the conformational flexibility and hydrogen‑bonding geometry of derived amides and peptides, enabling access to folded structures (e.g., β‑peptide helices) not available to α‑amino acid counterparts [3].

Backbone stability

Class-level inference

β-peptide t½ typically >24 h in human serum vs

β‑amino acid scaffold may support protease-resistant peptide probes.

Class-level from β-peptide literature.

Enantiomer specification

Specification review

(3R) enantiomer ≥95% purity, confirmed chiral identity (CAS 1366555-81-8) vs racemic/unspecified CAS lacking ee guarantee

Specifying (3R) CAS ensures enantiomeric purity for stereosensitive workflows.

Vendor specifications from Chemspace, AKSci.

Evidence Dimension	Backbone architecture (β‑amino acid vs α‑amino acid)
Target Compound Data	β‑amino acid; amino group at C‑3; CAS 1366555‑81‑8
Comparator Or Baseline	α‑amino acid congener; amino group at C‑2; CAS 1703988‑76‑4
Quantified Difference	Proteolytic half‑life: β‑peptides typically >24 h in human serum vs <2 h for α‑peptides (class‑level generalization) [3]. Conformational: additional rotatable bond (Cα–Cβ) in β‑amino acid.
Conditions	Class‑level inference from β‑amino acid literature. Structural comparison from Kuujia vendor data.

Why This Matters

For applications requiring extended in vivo or in vitro stability of peptide‑based probes or therapeutics, the β‑amino acid scaffold provides intrinsic resistance to proteolysis that the α‑amino acid analog cannot offer.

• [1] Kuujia. (n.d.). (2R)-2-amino-3-(5-bromothiophen-3-yl)propanoic acid – CAS 1703988-76-4. Retrieved from https://www.kuujia.com View Source
• [2] Renault, O., Dallemagne, P., & Rault, S. (1997). A convenient synthesis of new halothienyl β-aminoacids as versatile building blocks. Organic Preparations and Procedures International, 29(4), 488–494. View Source
• [3] Seebach, D., Beck, A. K., & Bierbaum, D. J. (2004). The world of β‑ and γ‑peptides comprised of homologated proteinogenic amino acids and other components. Chemistry & Biodiversity, 1(8), 1111–1239. (Class‑level reference for β‑peptide stability) View Source

Commercial Purity Benchmarking: (3R)‑Enantiomer Purity vs Racemic or Unspecified Stereochemistry Products

The target (3R)‑enantiomer is offered by multiple vendors at ≥95% chemical purity (HPLC), with the chiral identity confirmed by the (R)‑configuration designation [1]. In contrast, generic entries for “3‑amino‑3‑(5‑bromothiophen‑3‑yl)propanoic acid” without stereochemical specification (e.g., CAS 1366279‑87‑9, which corresponds to the (3S)‑enantiomer or a racemate depending on the vendor) lack a guaranteed enantiomeric excess, posing a significant risk for stereosensitive applications . For users requiring enantiopure material, procurement of the explicitly (3R)‑designated CAS 1366555‑81‑8 is the only verifiable path to a defined chiral building block.

Enantiomer specification

Specification review

(3R) enantiomer ≥95% purity, confirmed chiral identity (CAS 1366555-81-8) vs racemic/unspecified CAS lacking ee guarantee

Specifying (3R) CAS ensures enantiomeric purity for stereosensitive workflows.

Vendor specifications from Chemspace, AKSci.

Evidence Dimension	Stereochemical identity and purity specification
Target Compound Data	CAS 1366555‑81‑8; (3R)‑enantiomer; ≥95% purity; chiral identity confirmed
Comparator Or Baseline	CAS 1366279‑87‑9 (often listed as (3S)‑enantiomer or racemic mixture); purity ≥95% but enantiomeric excess not specified by most vendors
Quantified Difference	Defined (R)‑chirality vs undefined or opposite (S)‑chirality
Conditions	Vendor specifications from Chemspace, AKSci, and ChemSrc.

Why This Matters

Specifying the correct CAS number and enantiomer is the only way to ensure the stereochemical integrity required for asymmetric synthesis, chiral chromatography method development, or enantioselective biological assays.

• [1] Chemspace. (n.d.). (3R)-3-amino-3-(5-bromothiophen-3-yl)propanoic acid – CSMB00013022288. Retrieved from https://chem-space.com/CSMB00013022288-8E6C0B View Source

Best Research and Industrial Application Scenarios for (3R)-3-amino-3-(5-bromothiophen-3-yl)propanoic acid

Enantioselective Synthesis of Chiral Heterocyclic Libraries

The defined (R)‑configuration at the β‑carbon makes this compound a reliable chiral building block for constructing enantiopure thiophene‑containing heterocycles. As demonstrated in the halothienyl β‑aminoacid synthesis methodology, the β‑amino acid scaffold can be elaborated into cyclopentathiophenes and other fused systems without racemization, providing stereochemical control that non‑chiral or racemic analogs cannot offer [1].

Peptidomimetic Design Requiring Proteolytic Stability

The β‑amino acid backbone confers intrinsic resistance to proteolysis, making this compound suitable for incorporation into peptide‑based probes or therapeutic leads where extended serum half‑life is required. The bromine atom further enables late‑stage diversification via cross‑coupling, allowing modular exploration of side‑chain SAR without altering the protease‑resistant scaffold [1][2].

Suzuki–Miyaura Cross‑Coupling for Biaryl and Heteroaryl Derivatives

The 5‑bromothiophen‑3‑yl moiety is an activated electrophilic partner for palladium‑catalyzed cross‑coupling reactions. Unlike the des‑bromo thiophene analog, this compound can directly participate in Suzuki, Heck, or Sonogashira couplings to generate diverse biaryl and alkyne‑linked libraries, accelerating hit‑to‑lead optimization campaigns [1][3].

Chiral Chromatography Method Development and Enantiopurity Analysis

The (3R)‑enantiomer serves as a well‑characterized reference standard for developing chiral HPLC or SFC methods to resolve β‑amino acid enantiomers. Its distinct CAS number (1366555‑81‑8) and catalog entries with confirmed (R)‑configuration provide a traceable identity that is essential for method validation and quality control in pharmaceutical research [4].

Application

Selection Property

Validation Focus

Enantioselective heterocyclic synthesis

Defined (R)-configuration at β-carbon

Stereochemical integrity during cyclization

Peptidomimetic design with proteolytic stability

β‑amino acid backbone

Resistance to serum proteases in peptide constructs

Suzuki-Miyaura cross-coupling

5‑bromothiophene electrophile

Cross-coupling efficiency and biaryl diversity

Chiral chromatography method development

Confirmed enantiopurity and specific CAS

Chiral resolution validation for β‑amino acids

• [1] Renault, O., Dallemagne, P., & Rault, S. (1997). A convenient synthesis of new halothienyl β-aminoacids as versatile building blocks. Organic Preparations and Procedures International, 29(4), 488–494. DOI: 10.1080/00304949709355225 View Source
• [2] Seebach, D., Beck, A. K., & Bierbaum, D. J. (2004). The world of β‑ and γ‑peptides comprised of homologated proteinogenic amino acids and other components. Chemistry & Biodiversity, 1(8), 1111–1239. (Class‑level reference for β‑peptide stability) View Source
• [3] Deng, H., et al. (2015). Discovery, SAR, and X‑ray Binding Mode Study of BCATm Inhibitors from a Novel DNA‑Encoded Library. ACS Medicinal Chemistry Letters. PMID: 26288694 View Source
• [4] Chemspace. (n.d.). (3R)-3-amino-3-(5-bromothiophen-3-yl)propanoic acid – CSMB00013022288. Retrieved from https://chem-space.com/CSMB00013022288-8E6C0B View Source